(E)-N-benzyl-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)-N-methylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule that likely contains a furan ring, which is a heterocyclic organic compound consisting of a five-membered aromatic ring with four carbon atoms and one oxygen . The presence of the furan ring suggests that this compound might be used in the synthesis of various organic materials .
Synthesis Analysis
While specific synthesis methods for this compound were not found, furan derivatives are often synthesized through reactions involving furfural or 5-hydroxy-methylfurfural, which are furan platform chemicals (FPCs) directly available from biomass . The synthesis of similar compounds often involves condensation reactions .Chemical Reactions Analysis
Furan derivatives can participate in a variety of chemical reactions. For instance, they can undergo reactions with hippuric acid to form products containing a 1,3-oxazol-5(4H)-one ring . They can also be used in the synthesis of α,β unsaturated α-amino acids and cyclic analogues of natural amino acids .Future Directions
Mechanism of Action
Target of Action
Similar compounds with a furan nucleus have been found to exhibit antibacterial activity . Furthermore, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been assessed for their anticancer activities against various human tumor cell lines, targeting both VEGFR-2 and EGFR tyrosine kinases .
Mode of Action
Furan derivatives have been found to inhibit the growth of gram-positive bacteria . In the context of cancer, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been found to inhibit VEGFR-2 and EGFR tyrosine kinases .
Biochemical Pathways
Furan-containing compounds have been found to exhibit a wide range of advantageous biological and pharmacological characteristics . In the context of cancer, thiazolidine-2,4-diones bearing furan and/or thiophene heterocyclic rings have been found to inhibit VEGFR-2 and EGFR tyrosine kinases, affecting the cell cycle, induction of cell differentiation and apoptosis, as well as inhibiting tumor angiogenesis .
Pharmacokinetics
Similar compounds have shown good in silico calculated admet profile .
Properties
IUPAC Name |
N-benzyl-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-methylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O3S2/c1-21(14-15-7-3-2-4-8-15)18(23)10-5-11-22-19(24)17(27-20(22)26)13-16-9-6-12-25-16/h2-4,6-9,12-13H,5,10-11,14H2,1H3/b17-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDILTTCCJDLMDY-GHRIWEEISA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1)C(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(CC1=CC=CC=C1)C(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.